2-Acetamido-6-methylbenzoic acid

• IUPAC Name: 2-acetamido-6-methylbenzoic acid
• InChI: InChI=1S/C10H11NO3/c1-6-4-3-5-8(11-7(2)12)9(6)10(13)14/h3-5H,1-2H3,(H,11,12)(H,13,14)
• InChI Key: LJXNEDFNBYPGNQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)NC(=O)C)C(=O)O
• Molecular Formula: C10H11NO3
• Molecular Weight: 193.20 g/mol

Description

2-Acetamido-6-methylbenzoic acid is a chemical compound with the molecular formula C10H11NO3. It is also known by other names such as 2-Acetyl-6-methylbenzoic acid.

Molecular Structure Analysis

The molecular structure of this compound consists of 10 carbon atoms, 11 hydrogen atoms, 1 nitrogen atom, and 3 oxygen atoms. The linear formula is CH3CONHC6H3(CH3)CO2H.

Physical And Chemical Properties Analysis

This compound is a solid at 20 degrees Celsius. It has a molecular weight of 193.20. The compound appears as a white to yellow powder or crystal. Its melting point is 237 degrees Celsius.

Safety and Hazards

2-Acetamido-6-methylbenzoic acid may cause skin irritation and serious eye irritation. It is recommended to wear personal protective equipment, avoid dust formation, and avoid breathing vapors, mist, or gas when handling this compound.

Synthesis routes and methods I

Procedure details

90.6 g (0.6 mol) of 6-methylanthranilic acid are added to a solution of 24.8 g (0.62 mol) of NaOH in 500 ml of water and 63.4 g (0.62 mol) of acetic anhydride are then added dropwise. After stirring for one hour, the mixture is acidified to pH 3 with conc. HCl with cooling, and the precipitate which deposits is filtered off with suction, washed with water and dried under reduced pressure at 50° C.

Synthesis routes and methods II

Procedure details

A suspension of 15.2 g (100 mmoles) of 6-methyl-2-aminobenzoic acid (obtained from the Aldrich Chemical Company, Inc., Milwaukee Wis.) in 150 mL of glacial acetic acid was heated in a water bath to promote homogeneity. Acetic anhydride, 15 mL (159 mmole), was added and the resultant solution kept in the hot water bath for 40 minutes. Upon cooling to near room temperature, the dark solution was poured over crushed ice. When all ice had melted, the pale beige solid which had separated was collected and air-dried. 16.4 g (85% yield) 6-methyl-2-acetylaminobenzoic acid was obtained. NMR(DMSO-d6): 2.00(s,3H), 2.33(s,3H), 7.05(d,1H,J=7.5 Hz), 7.29(t,1H,J=7.8 Hz), 7.41(d,1H,J=7.8 Hz), 9.60(bs,1H). MS(m/z): 193(M+).